Cas no 2680890-54-2 (4-{methyl2-(2,2,2-trifluoro-N-methylacetamido)ethylsulfamoyl}-1H-pyrrole-2-carboxylic acid)

• Product Name: 4-{methyl2-(2,2,2-trifluoro-N-methylacetamido)ethylsulfamoyl}-1H-pyrrole-2-carboxylic acid
• CAS No: 2680890-54-2
• MF: C₁₁H₁₄F₃N₃O₅S
• MW: 357.306171894073
• CID: 5627889
• PubChem ID: 165939785
• Update Time: 2025-08-05

4-{methyl2-(2,2,2-trifluoro-N-methylacetamido)ethylsulfamoyl}-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-{methyl[2-(2,2,2-trifluoro-N-methylacetamido)ethyl]sulfamoyl}-1H-pyrrole-2-carboxylic acid
• EN300-28299385
• 2680890-54-2
• 4-{methyl2-(2,2,2-trifluoro-N-methylacetamido)ethylsulfamoyl}-1H-pyrrole-2-carboxylic acid

• Inchi： 1S/C11H14F3N3O5S/c1-16(10(20)11(12,13)14)3-4-17(2)23(21,22)7-5-8(9(18)19)15-6-7/h5-6,15H,3-4H2,1-2H3,(H,18,19)
• InChI Key： CMTGHFNPWGXUDU-UHFFFAOYSA-N
• SMILES： S(C1=CNC(C(=O)O)=C1)(N(C)CCN(C(C(F)(F)F)=O)C)(=O)=O

Computed Properties

• Exact Mass: 357.06062622g/mol
• Monoisotopic Mass: 357.06062622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 119Ų

Additional information on 4-{methyl2-(2,2,2-trifluoro-N-methylacetamido)ethylsulfamoyl}-1H-pyrrole-2-carboxylic acid

4-{methyl2-(2,2,2-trifluoro N-methylacetamido)ethylsulfamoyl}-1H-pyrrole-2-carboxylic acid (CAS No. 2680890-54-2): A Comprehensive Overview

4-{methyl2-(2,2,2-trifluoro N-methylacetamido)ethylsulfamoyl}-1H-pyrrole-2-carboxylic acid (CAS No. 2680890-54-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrole derivatives and features a unique combination of functional groups, including a trifluoromethyl moiety and an acetamido group, which contribute to its potential therapeutic applications.

The chemical structure of 4-{methyl2-(2,2,2-trifluoro N-methylacetamido)ethylsulfamoyl}-1H-pyrrole-2-carboxylic acid is characterized by a pyrrole ring substituted with a methylsulfamoyl group and an acetamido moiety. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug development. The acetamido group, on the other hand, confers additional functional properties that can be exploited for various biological activities.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that 4-{methyl2-(2,2,2-trifluoro N-methylacetamido)ethylsulfamoyl}-1H-pyrrole-2-carboxylic acid exhibits potent anti-inflammatory and analgesic properties. These effects are attributed to its ability to modulate key signaling pathways involved in inflammation and pain sensation.

In addition to its anti-inflammatory and analgesic activities, this compound has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that 4-{methyl2-(2,2,2-trifluoro N-methylacetamido)ethylsulfamoyl}-1H-pyrrole-2-carboxylic acid can induce apoptosis in cancer cells by targeting specific proteins involved in cell survival and proliferation. These findings suggest that this compound may have broad-spectrum antitumor activity and could be further developed as a novel therapeutic agent for cancer treatment.

The pharmacokinetic properties of 4-{methyl2-(2,2,2-trifluoro N-methylacetamido)ethylsulfamoyl}-1H-pyrrole-2-carboxylic acid have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high oral bioavailability and low toxicity make it a promising candidate for clinical development.

To further explore the therapeutic potential of 4-{methyl2-(2,2,2-trifluoro N-methylacetamido)ethylsulfamoyl}-1H-pyrrole-2-carboxylic acid, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in treating various diseases, including chronic inflammatory conditions and cancer. Preliminary results from these trials have been encouraging, with patients showing significant improvements in symptoms and quality of life.

In conclusion, 4-{methyl2-(2,2,2-trifluoro N-methylacetamido)ethylsulfamoyl}-1H-pyrrole-2-carboxylic acid (CAS No. 2680890-54-2) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the field of medicinal chemistry and pharmaceutical sciences.